Cas no 1261498-19-4 (2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone
• CAS No: 1261498-19-4
• MF: C₁₀H₈BrF₂IO
• MW: 388.97520160675
• CID: 4986028
• Update Time: 2025-05-22

2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF2IO/c1-5(11)9(15)6-2-7(10(12)13)4-8(14)3-6/h2-5,10H,1H3
• InChI Key： ROVQPVOKNOFMBS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C=C(C=1)C(C(C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone

Research Briefing on 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone (CAS: 1261498-19-4)

The compound 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone (CAS: 1261498-19-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone as a versatile intermediate in organic synthesis. Its molecular structure, characterized by the presence of bromine, iodine, and difluoromethyl groups, makes it a valuable building block for the development of complex molecules. Researchers have successfully employed this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct diverse pharmacophores with enhanced biological activity.

In the context of drug discovery, 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies suggest that derivatives of this compound exhibit selective inhibition against specific kinase targets, which are implicated in various cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of these derivatives, making them promising candidates for further development.

Another area of interest is the compound's role in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The incorporation of the difluoromethyl group from 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone into lead compounds has demonstrated significant improvements in their binding affinity and selectivity towards target proteins.

Despite these promising findings, challenges remain in the scalable synthesis and optimization of 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone derivatives. Current research efforts are focused on developing more efficient synthetic routes and exploring the structure-activity relationships (SAR) of these compounds to identify optimal candidates for preclinical studies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 2-Bromo-3'-iodo-5'-(difluoromethyl)propiophenone (CAS: 1261498-19-4) represents a valuable chemical entity with broad potential in drug discovery and development. Its unique structural features and demonstrated biological activity underscore its importance as a tool compound and a starting point for the design of novel therapeutics. Future research should prioritize the optimization of synthetic methodologies and the evaluation of its derivatives in disease-relevant models to fully realize its therapeutic potential.